Cas no 940284-55-9 (Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate)

Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate structure

940284-55-9 structure

Product Name:Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate

CAS No:940284-55-9

MF:C₉H₇Cl₂N₃O₂

MW:260.076779603958

MDL:MFCD10566564

CID:796743

PubChem ID:49761498

Update Time:2024-12-09

Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate
- METHYL 5,7-DICHLOROPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
- Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5,7-dichloro-,ethyl ester
- 5-a]pyriMidine-3-carboxylate
- Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate (ACI)
- 5,7-Dichloropyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
- MFCD10566564
- AKOS022182912
- AB56292
- A844791
- AS-70400
- 940284-55-9
- CS-W003728
- F11374
- SCHEMBL13778074
- SY122384
- ETHYL5,7-DICHLOROPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
- Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5,7-dichloro-, ethyl ester
- MDL： MFCD10566564
- Inchi： 1S/C9H7Cl2N3O2/c1-2-16-9(15)5-4-12-14-7(11)3-6(10)13-8(5)14/h3-4H,2H2,1H3
- InChI Key： JDTUBXNZVFYLQV-UHFFFAOYSA-N
- SMILES： O=C(C1=C2N(C(=CC(=N2)Cl)Cl)N=C1)OCC

Computed Properties

Exact Mass: 258.99200
Monoisotopic Mass: 258.9915319g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 56.5Å²

Experimental Properties

Density: 1.684
Refractive Index: 1.687
PSA: 56.49000
LogP: 2.21280

Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

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Chemenu	CM151775-100mg	Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate	940284-55-9	95+%	100mg	$178	2021-08-05
Chemenu	CM151775-250mg	Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate	940284-55-9	95+%	250mg	$346	2021-08-05
Chemenu	CM151775-1g	Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate	940284-55-9	95+%	1g	$642	2021-08-05
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eNovation Chemicals LLC	D769835-100mg	Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate	940284-55-9	95%	100mg	$60	2024-06-07
eNovation Chemicals LLC	D769835-250mg	Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate	940284-55-9	95%	250mg	$65	2024-06-07
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Ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate Production Method

Production Method 1

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Acetonitrile ; 50 °C; 5 h, 100 °C; 100 °C → rt
1.2 Solvents: Water ; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: 7-(Methylamino)pyrazolo[1,5-a]pyrimidine-3-carboxamide compounds as TYK2-JH2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Acetonitrile ; 50 °C; 5 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, cooled

Reference

: Substituted 7-(methylamino)pyrazolo[1,5-a]pyrimidine-3-carboxamide derivatives

, World Intellectual Property Organization, , ,

Production Method 3

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Acetonitrile ; 50 °C; 5 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

: Preparation of pyrazolo[1,5-a]pyrimidine-3-carboxamide derivatives useful in the treatment of psoriasis and systemic lupus erythematosus

, World Intellectual Property Organization, , ,

Production Method 4

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: N,N-Diethylaniline ; 3 h, 80 °C

Reference

: Preparation of substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides as Tyk2 inhibitors and uses thereof

, World Intellectual Property Organization, , ,

Production Method 5

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: N,N-Diethylaniline ; rt; 18 h, reflux

Reference

: TYK2 pseudokinase ligands and methods of utilizing them in treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 6

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Acetonitrile ; 16 h, 80 °C

Reference

: Preparation of (tetrahydromethyletheno)pyrazolo[4,3-f]pyrido[3,2-l][1,4,8,10]oxatriazacyclotridecinones BTK and/or RET inhibitor

, China, , ,

Production Method 7

940284-53-7

940284-55-9

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline , Phosphorus oxychloride ; 3 h, 80 °C

Reference

: Preparation of pyrazolopyrimidine derivatives or analogs thereof as CCR4 function modulators

, Japan, , ,

Production Method 8

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Acetonitrile ; 50 °C; 5 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, 0 °C

Reference

: Preparation of 7-(methylamino)pyrazolo[1,5-a]pyrimidine-3-carboxamide derivatives for treating psoriasis or systemic lupus erythematosus

, World Intellectual Property Organization, , ,

Production Method 9

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline , Phosphorus oxychloride ; 3 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Discovery of a Potent and Selective Tyrosine Kinase 2 Inhibitor: TAK-279

Leit, Silvana; Greenwood, Jeremy; Carriero, Samantha; Mondal, Sayan; Abel, Robert; et al, Journal of Medicinal Chemistry, 2023, 66(15), 10495-10518

Production Method 10

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline , Phosphorus oxychloride ; 3 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, cooled

Reference

: Pyrazolopyrimidines as TYK2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 11

940284-53-7

940284-55-9

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline , Phosphorus oxychloride ; 16 h, 100 °C
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ; pH 8

Reference

: Preparation of 4,7-dihydropyrazolo[1,5-a]pyrimidinones as inhibitors of YAP/TEAD protein-protein interaction for the treatment and prevention of diseases

, World Intellectual Property Organization, , ,

Production Method 12

940284-53-7

940284-55-9

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline , Phosphorus oxychloride ; overnight, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, 0 °C

Reference

: Preparation of chiral macrocycles as protein kinase inhibitors and their applications

, China, , ,

Production Method 13

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Acetonitrile ; 16 h, 80 °C

Reference

: Preparation of pyrazolopyrimidine based compounds and its application as RET and/or BTK inhibitors

, China, , ,

Production Method 14

90349-67-0

940284-55-9

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline , Phosphorus oxychloride ; 0 °C; 2 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled

Reference

: Imidazolopyridazine or pyrazolopyrimidine compounds and compositions as TYK2 inhibitors and their preparation

, World Intellectual Property Organization, , ,